Cas no 1785595-91-6 (2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one)

• Product Name: 2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one
• CAS No: 1785595-91-6
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 4773926
• Update Time: 2025-10-20

2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one
• 2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one

• Inchi： 1S/C11H13FN2O2/c12-9-1-2-10-8(5-9)7-14(3-4-16-10)11(15)6-13/h1-2,5H,3-4,6-7,13H2
• InChI Key： LEYKQBSZDAEUHK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CN(C(CN)=O)CCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one

Introduction to 2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one (CAS No. 1785595-91-6)

2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one, identified by its CAS number 1785595-91-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazepine class, a heterocyclic structure known for its potential biological activity. The presence of a fluorine atom at the 7-position of the benzo[f][1,4]oxazepine core enhances its electronic properties and may contribute to its unique pharmacokinetic and pharmacodynamic characteristics. The molecular framework incorporates an amide linkage and an amino group, which are common motifs in drug design, suggesting potential interactions with biological targets such as enzymes and receptors.

The synthesis of 2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The precise stereochemistry of the oxazepine ring is critical for its biological activity, and advanced synthetic methodologies such as transition-metal-catalyzed coupling reactions have been employed to achieve high yields and enantiomeric purity. The introduction of the fluorine substituent at the 7-position is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and overall efficacy.

In recent years, there has been growing interest in oxazepine derivatives due to their potential therapeutic applications. Studies have demonstrated that oxazepine-based compounds exhibit a range of biological activities, including anxiolytic, antipsychotic, and neuroprotective effects. The fluorinated derivative CAS No. 1785595-91-6 has been investigated for its interaction with various neurotransmitter systems, particularly those involving serotonin and GABA receptors. Preliminary in vitro studies suggest that this compound may modulate these systems in a manner that could be relevant for treating neurological disorders such as depression and anxiety.

The structural features of 2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one make it an attractive candidate for further pharmacological exploration. The amide group provides a site for hydrogen bonding interactions with biological targets, while the fluorine atom can influence electronic distributions and binding affinity. Additionally, the rigid oxazepine core contributes to the compound's stability and bioavailability. These attributes have prompted researchers to explore its potential as a lead compound for drug development.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like CAS No. 1785595-91-6. Molecular docking simulations have been used to predict binding interactions with target proteins such as serotonin reuptake transporters (SERTs) and GABA-A receptors. These simulations have provided insights into the compound's binding mode and have helped refine its structure for improved efficacy. Furthermore, virtual screening techniques have identified analogs with enhanced potency and selectivity.

The pharmacokinetic profile of 2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one is another critical aspect that has been studied. Fluorinated compounds often exhibit prolonged half-lives due to increased metabolic stability, which can lead to improved therapeutic outcomes. Preliminary pharmacokinetic studies in animal models have shown promising results regarding bioavailability and tissue distribution. These findings support further investigation into the compound's potential as a drug candidate.

One of the most exciting areas of research involving CAS No. 1785595-91-6 is its potential application in treating neurological disorders. Oxazepine derivatives have shown promise in preclinical models of depression and anxiety by modulating serotoninergic pathways. The fluorine substituent may enhance these effects by improving receptor binding affinity and reducing metabolism by enzymatic pathways such as cytochrome P450 enzymes. This could lead to more sustained therapeutic effects with fewer side effects compared to existing treatments.

Another area of interest is the compound's potential role in neuroprotection against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Oxazepines have been shown to possess neuroprotective properties by inhibiting oxidative stress and modulating cholinergic systems. The structural features of 2-Amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one make it a compelling candidate for further investigation in this context.

The synthesis of fluorinated oxazepines presents unique challenges due to the sensitivity of fluorine-containing intermediates. However， recent advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently while maintaining high yields and purity。 Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex benzo[f][1,4]oxazepine core。

In conclusion,CAS No 1785595 - 91 - 6 represents a structurally intriguing compound with significant potential in pharmaceutical applications。 Its unique combination of functional groups， including an amide， an amino group，and a fluorine substituent， makes it a promising candidate for further exploration。 Recent studies suggest that this compound may modulate neurotransmitter systems relevant for treating neurological disorders，and computational methods have provided valuable insights into its binding interactions。 While challenges remain in optimizing its synthesis，the growing body of evidence supporting its potential makes it an exciting area for future research。